2-({6-[(2-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[6-[(2-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H21ClFN5O2S/c1-3-30-21-20(14(2)28-30)27-23(29(22(21)32)12-15-6-4-5-7-18(15)24)33-13-19(31)26-17-10-8-16(25)9-11-17/h4-11H,3,12-13H2,1-2H3,(H,26,31)
• InChI Key: PHFBKHJCWKAWKK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CC=C3Cl)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C23H21ClFN5O2S
• Molecular Weight: 486.0 g/mol

Description

2-({6-[(2-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H21ClFN5O2S and its molecular weight is 485.96. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research has demonstrated the synthesis and characterization of pyrazole-acetamide derivatives, leading to the creation of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, indicating the potential of pyrazolo[3,4-d]pyrimidine derivatives in the development of compounds with antioxidant properties (Chkirate et al., 2019).

Antitumor Activity

Another study highlights the synthesis of a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against the human breast adenocarcinoma cell line MCF7. This research indicates the potential of these derivatives in cancer therapy, with specific compounds showing moderate activity compared to reference antitumor drugs (El-Morsy et al., 2017).

Antibacterial Evaluation

A study focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents. This research points towards the utility of pyrazolo[3,4-d]pyrimidine derivatives in developing new antibacterial agents with high activity (Azab et al., 2013).

Medicinal Chemistry and Drug Discovery

Further research into the synthesis and evaluation of novel pyrazoles and pyrazolo[4,3-d]-pyrimidine derivatives as potential antimicrobial and anticancer agents demonstrates the ongoing interest in these compounds within the fields of medicinal chemistry and drug discovery. These studies underline the versatility and potential of pyrazolo[3,4-d]pyrimidine derivatives in creating new therapeutic agents (Hafez et al., 2016).